Cas no 350693-45-7 (2-[(3-methoxyphenyl)methoxy]benzaldehyde)

• Product Name: 2-[(3-methoxyphenyl)methoxy]benzaldehyde
• CAS No: 350693-45-7
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD00553744
• CID: 302821
• PubChem ID: 3851895
• Update Time: 2025-08-05

2-[(3-methoxyphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((3-Methoxybenzyl)oxy)benzaldehyde
• 2-[(3-Methoxybenzyl)oxy]benzaldehyde
• Benzaldehyde,2-[(3-methoxyphenyl)methoxy]-
• AC1MY6FU
• ALBB-001208
• BBL016800
• CTK4H3491
• O-(3-methoxybenzyl)salicylaldehyde
• Oprea1_824409
• SBB030137
• 2-[(3-methoxyphenyl)methoxy]benzaldehyde
• MFCD00553744
• 4,4-Bis(bromomethyl)diphenylether
• VS-05580
• CS-0316127
• AKOS000260739
• 350693-45-7
• DTXSID40397325
• SCHEMBL22784072
• STK434879

• MDL： MFCD00553744
• Inchi： 1S/C15H14O3/c1-17-14-7-4-5-12(9-14)11-18-15-8-3-2-6-13(15)10-16/h2-10H,11H2,1H3
• InChI Key： WPCZKSLEFCXSBX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.154
• Boiling Point: 397.4°C at 760 mmHg
• Flash Point: 185.7°C
• Refractive Index: 1.59
• PSA: 35.53
• LogP: 3.08670

Additional information on 2-[(3-methoxyphenyl)methoxy]benzaldehyde

Recent Advances in the Study of 2-[(3-Methoxyphenyl)methoxy]benzaldehyde (CAS: 350693-45-7)

In recent years, the compound 2-[(3-methoxyphenyl)methoxy]benzaldehyde (CAS: 350693-45-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde derivative has shown promising potential in various applications, including drug development, medicinal chemistry, and as a key intermediate in the synthesis of bioactive molecules. The unique structural features of this compound, characterized by the presence of a methoxybenzyl ether and an aldehyde functional group, make it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and optimization of 2-[(3-methoxyphenyl)methoxy]benzaldehyde to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to elucidate the binding interactions of the compound with target proteins, providing valuable insights into its mechanism of action.

Another significant development involves the use of 2-[(3-methoxyphenyl)methoxy]benzaldehyde as a precursor in the synthesis of novel Schiff base derivatives. These derivatives have been explored for their antimicrobial and anticancer properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that Schiff bases derived from this aldehyde displayed potent activity against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the methoxy substitution pattern in enhancing the bioactivity of these derivatives.

In addition to its role in drug discovery, 2-[(3-methoxyphenyl)methoxy]benzaldehyde has also been investigated for its potential applications in material science. A 2023 study in ACS Applied Materials & Interfaces explored its use as a building block for the development of organic semiconductors. The researchers found that the compound's electron-rich aromatic system and aldehyde functionality make it suitable for constructing conjugated polymers with desirable electronic properties.

Despite these advancements, challenges remain in the large-scale production and optimization of 2-[(3-methoxyphenyl)methoxy]benzaldehyde. Current synthetic routes often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient and sustainable methodologies. A recent preprint on ChemRxiv (2024) proposed a novel catalytic approach using green chemistry principles, which could potentially address these limitations.

Looking ahead, the diverse applications of 2-[(3-methoxyphenyl)methoxy]benzaldehyde in both pharmaceutical and material science domains underscore its importance as a valuable chemical entity. Future research directions may include further exploration of its biological activities, development of more efficient synthetic routes, and investigation of its potential in emerging areas such as targeted drug delivery systems. The compound's unique structural features continue to make it a subject of interest for researchers across multiple disciplines in chemical biology and pharmaceutical sciences.